Cas no 2870673-60-0 (3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- )

3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl-, is a specialized heterocyclic compound featuring a cyclopropane-substituted azetidine core with an acetyl group at the nitrogen position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The cyclopropyl moiety enhances conformational rigidity, while the acetyl group offers reactivity for further derivatization. Its compact, strained ring system is particularly useful in designing bioactive molecules with improved metabolic stability and target selectivity. The compound’s well-defined stereochemistry and functional group compatibility make it suitable for applications in peptidomimetics and small-molecule inhibitors. It is typically handled under controlled conditions due to its reactive nature.
3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl-  structure
2870673-60-0 structure
Product Name:3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl-
CAS No:2870673-60-0
MF:C9H13NO3
MW:183.204422712326
CID:5563462
Update Time:2025-05-20

3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-3-cyclopropyl-3-azetidinecarboxylic acid (ACI)
    • 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl-
    • Inchi: 1S/C9H13NO3/c1-6(11)10-4-9(5-10,8(12)13)7-2-3-7/h7H,2-5H2,1H3,(H,12,13)
    • InChI Key: WBRKXVVKQHKXQS-UHFFFAOYSA-N
    • SMILES: O=C(C1(CN(C(C)=O)C1)C1CC1)O

3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- Pricemore >>

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Additional information on 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl-

3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- (CAS No. 2870673-60-0): A Comprehensive Overview

3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2870673-60-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both azetidine and cyclopropyl moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound’s structure consists of a six-membered azetidine ring substituted with an acetyl group at the 1-position and a cyclopropyl group at the 3-position. This configuration results in a molecule with high structural complexity, which can be leveraged for the design of novel bioactive agents. The azetidine ring is a heterocyclic compound that mimics the piperidine scaffold commonly found in many pharmacologically active molecules. This similarity suggests that 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- may exhibit similar biological activities, particularly in terms of interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The azetidine ring, in particular, has been explored for its role in drug design. For instance, derivatives of azetidine have shown promise as inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The acetyl and cyclopropyl substituents in 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- further enhance its potential by introducing additional functional groups that can interact with biological targets.

The cyclopropyl group is a small, rigid structure that can occupy specific spatial orientations within a binding site, making it an effective tool for designing molecules with high specificity. This feature is particularly valuable in drug development, where selectivity is crucial to minimize side effects. Additionally, the acetyl group can serve as a point for further derivatization, allowing chemists to modify the molecule’s properties to optimize its biological activity.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- exemplify this principle by combining multiple structural motifs into a single molecule. This approach can lead to the identification of novel lead compounds with unique mechanisms of action. In particular, the combination of an azetidine ring with acetyl and cyclopropyl substituents may result in compounds with enhanced binding affinity and selectivity for therapeutic targets.

The synthesis of 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- presents both challenges and opportunities for synthetic chemists. The presence of the azetidine ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of the acetyl and cyclopropyl groups necessitates multi-step synthetic strategies that must be optimized to achieve the desired product efficiently.

In conclusion, 3-Azetidinecarboxylic acid, 1-acetyl-3-cyclopropyl- (CAS No. 2870673-60-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug development. By leveraging its chemical properties and exploring its biological activities, researchers may uncover new therapeutic agents that address unmet medical needs.

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